Cas no 7461-02-1 (Tetrahydrocoptisine)

Tetrahydrocoptisine structure
Tetrahydrocoptisine structure
Product name:Tetrahydrocoptisine
CAS No:7461-02-1
MF:C19H17NO4
MW:323.342585325241
CID:823214

Tetrahydrocoptisine Chemical and Physical Properties

Names and Identifiers

    • Tetrahydrocoptisine
    • Coptisine, tetrahydro-
    • TETRAHYDROCOPTISINE(P)
    • Trahydocoptisine
    • (+/-)-7,8,13,13a-tetrahydrocoptisine
    • (+/-)stylopine
    • (RS)-Stylopine
    • Chelidamine
    • DL-Stylopine
    • DL-Tetrahydrocoptisine

Computed Properties

  • Exact Mass: 323.11600
  • Monoisotopic Mass: 323.11575802 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 323.3
  • Topological Polar Surface Area: 40.2Ų
  • XLogP3: 3

Experimental Properties

  • Color/Form: Cryst.
  • PSA: 40.16000
  • LogP: 2.73740

Tetrahydrocoptisine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4S2063-5 mg
Tetrahydrocoptisine
7461-02-1 97.63%
5mg
¥1650.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T27370-20mg
Coptisine, tetrahydro-
7461-02-1 ,HPLC≥98%
20mg
¥1238.0 2023-09-06
Aaron
AR00FFFR-20mg
STYLOPINE, (-)-(RG)(CALL)
7461-02-1
20mg
$257.00 2025-02-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4S2063-50 mg
Tetrahydrocoptisine
7461-02-1 97.63%
50mg
¥6600.00 2022-04-26
DC Chemicals
DCS-113-20 mg
Tetrahydrocoptisine
7461-02-1 >98%, Standard References Grade
20mg
$280.0 2022-02-28
TargetMol Chemicals
T4S2063-50 mg
Tetrahydrocoptisine
7461-02-1 98%
50mg
¥ 6,600 2023-07-10
A2B Chem LLC
AH18747-5mg
STYLOPINE, (-)-(RG)(CALL)
7461-02-1 98%
5mg
$291.00 2024-04-19
A2B Chem LLC
AH18747-50mg
STYLOPINE, (-)-(RG)(CALL)
7461-02-1 98%
50mg
$888.00 2023-12-30
A2B Chem LLC
AH18747-100mg
STYLOPINE, (-)-(RG)(CALL)
7461-02-1 98%
100mg
$1282.00 2023-12-30
Aaron
AR00FFFR-20mg
STYLOPINE, (-)-(RG)(CALL)
7461-02-1
20mg
$257.00 2025-02-11

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Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:7461-02-1)Tetrahydrocoptisine
CRN0873
Purity:≥98%
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